Cas no 46338-61-8 (Emilium)
Emilium structure
Product Name:Emilium
CAS No:46338-61-8
MF:C12H20NO
MW:194.293303489685
CID:2843294
Update Time:2023-08-07
Emilium Chemical and Physical Properties
Names and Identifiers
-
- Emilium
- TD4E39628G
- Emilium ion
- Q27289909
-
- Inchi： 1S/C12H20NO/c1-5-13(2,3)10-11-7-6-8-12(9-11)14-4/h6-9H,5,10H2,1-4H3/q+1
- InChI Key： AAKPJTCJKGHSJF-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C[N+](C)(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2
Emilium Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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